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Compound of Interest

Compound Name: Ipragliflozin L-Proline

Cat. No.: B3030752

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ipragliflozin, a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT?2), is
a critical tool in studying glucose metabolism and developing therapeutics for type 2 diabetes.
[1][2][3][4] Ipragliflozin L-Proline is a co-crystal form of Ipragliflozin that enhances its stability.
[5] Accurate and consistent preparation of Ipragliflozin L-Proline stock solutions is paramount
for obtaining reliable and reproducible results in cell-based assays. These application notes
provide detailed protocols for the solubilization, storage, and handling of Ipragliflozin L-
Proline to ensure its integrity and efficacy in in vitro studies.

Ipragliflozin L-Proline Properties

A thorough understanding of the physicochemical properties of Ipragliflozin L-Proline is
essential for its proper handling and use in experimental settings.

Property Value Source
Molecular Weight 519.58 g/mol [11121617118l1
CAS Number 951382-34-6 [21[31161[71[8]
Appearance White to off-white solid [6]

Purity Typically 298% [9]
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Solubility Data

The choice of solvent is critical for the complete dissolution of Ipragliflozin L-Proline and for

ensuring its bioavailability in cell culture media. It is important to note that the compound is

insoluble in water.[1][10] The use of fresh, anhydrous dimethyl sulfoxide (DMSO) is highly

recommended, as the presence of moisture can negatively impact solubility.[1][6]

Concentration

Solvent Solubility Notes Source
(mM)
Ultrasonic
agitation and
gentle warming
38.49 - 67.36
DMSO 20 - 35 mg/mL M (up to 60°C) may  [1][6]
m
be required. Use
fresh, anhydrous
DMSO.
~11.54 - 57.74 Purge with an
Ethanol ~6 - 30 mg/mL ] [1]19]
mM inert gas.
Dimethyl .
] Purge with an
Formamide ~30 mg/mL ~57.74 mM ) [9]
inert gas.
(DMF)

Experimental Protocols

Materials

« Ipragliflozin L-Proline powder

Vortex mixer

Calibrated pipettes and sterile, filtered pipette tips

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes (1.5 mL or 15 mL)
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Water bath or heat block (optional)

Sterile cell culture medium

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used

concentration for cell-based assays.

Pre-weighing Preparation: Allow the vial of Ipragliflozin L-Proline powder to equilibrate to
room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Ipragliflozin L-Proline powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
5.196 mg of the compound (Molecular Weight = 519.58 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Warming (if necessary): If the compound does not fully dissolve, gentle warming in a water
bath or on a heat block at a temperature no higher than 60°C for a short period can aid in
solubilization.[6] Intermittent vortexing is recommended.

Sterilization: While DMSO is generally considered sterile, if stringent sterility is required, the
resulting stock solution can be sterilized by passing it through a 0.22 um syringe filter.
Ensure the filter is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for up to one
month or at -80°C for up to one year for long-term stability.[1]

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Ipragliflozin L-Proline stock solution.
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Preparation of Working Solutions

For cell-based assays, the DMSO stock solution must be further diluted in a sterile aqueous
buffer or cell culture medium to the final desired concentration. It is crucial to ensure that the
final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below
0.5% (v/v).

e Thawing: Thaw a single aliquot of the frozen Ipragliflozin L-Proline stock solution at room
temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in the appropriate sterile cell
culture medium to achieve the desired final concentration. It is recommended to add the
stock solution to the medium and mix immediately to avoid precipitation.

e Final DMSO Concentration: Calculate the final DMSO concentration in your experimental
setup and include a vehicle control (medium with the same final concentration of DMSO) in
your experiments.

Stability and Storage

Proper storage is critical to maintain the activity of Ipragliflozin L-Proline.

Storage )
Form Duration Source
Temperature
Solid Powder -20°C Up to 3 years [1][6]
DMSO Stock Solution -20°C Up to 1 month [1]
DMSO Stock Solution  -80°C Up to 1 year [1]

Note: Avoid repeated freeze-thaw cycles of the stock solution.[1] Aqueous working solutions
should be prepared fresh for each experiment and not stored for more than one day.[9]

Safety Precautions

As with any chemical compound, appropriate safety measures should be taken when handling
Ipragliflozin L-Proline.
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o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

e Handle the compound in a well-ventilated area.
» Avoid inhalation of the powder and contact with skin and eyes.

 In case of contact, wash the affected area thoroughly with water.

Consult the Material Safety Data Sheet (MSDS) for complete safety information.[11]

Mechanism of Action: SGLT2 Inhibition

Ipragliflozin is a highly potent and selective inhibitor of the SGLT2 protein, which is primarily
expressed in the kidneys and is responsible for the reabsorption of glucose from the glomerular
filtrate back into the circulation. By inhibiting SGLT2, Ipragliflozin promotes the excretion of
glucose in the urine, thereby lowering blood glucose levels.

Ipragliflozin Mechanism of Action

Ipragliflozin L-Proline

Inhibits Promotes
SGLT2 Transporter . .
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Caption: Simplified mechanism of Ipragliflozin action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3030752?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ipragliflozin-l-proline.html
https://cymitquimica.com/products/TM-T11667/ipragliflozin-l-proline/
https://clearsynth.com/product/ipragliflozin-l-proline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02589633.htm
https://patents.google.com/patent/KR102097250B1/en
https://patents.google.com/patent/KR102097250B1/en
https://www.medchemexpress.com/Ipragliflozin_L-Proline.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ipragliflozin-L-Proline
https://pubchem.ncbi.nlm.nih.gov/compound/Ipragliflozin-L-Proline
https://www.pharmaffiliates.com/en/951382-34-6-ipragliflozin-l-proline-pa091231000.html
https://cdn.caymanchem.com/cdn/insert/22287.pdf
https://www.selleck.co.jp/datasheet/ipragliflozin-l-proline-S099401-DataSheet.pdf
https://www.abmole.com/literature/ipragliflozin-l-proline-msds.html
https://www.benchchem.com/product/b3030752#how-to-prepare-ipragliflozin-l-proline-stock-solutions-for-cell-based-assays
https://www.benchchem.com/product/b3030752#how-to-prepare-ipragliflozin-l-proline-stock-solutions-for-cell-based-assays
https://www.benchchem.com/product/b3030752#how-to-prepare-ipragliflozin-l-proline-stock-solutions-for-cell-based-assays
https://www.benchchem.com/product/b3030752#how-to-prepare-ipragliflozin-l-proline-stock-solutions-for-cell-based-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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